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Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with chromic

acid oxidation reactions.

Frequently Asked Questions (FAQs)
Q1: What is the Jones oxidation?

The Jones oxidation is a widely used method in organic chemistry for the oxidation of primary

and secondary alcohols to carboxylic acids and ketones, respectively.[1] The reagent, known

as the Jones reagent, is a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid.[1][2][3]

[4] The reaction is typically carried out in acetone as a solvent.[1][2][3][4]

Q2: How is the Jones reagent prepared?

The Jones reagent is typically prepared by dissolving chromium trioxide (CrO₃) in concentrated

sulfuric acid and then carefully adding the mixture to water, often cooled in an ice bath.[5][6] A

common preparation involves dissolving 25 g of chromium trioxide in 25 mL of concentrated

sulfuric acid and slowly adding this solution to 75 mL of ice-cold water.[5]

Q3: What are the primary applications of chromic acid oxidation?

Chromic acid is a strong oxidizing agent.[7][8][9][10][11] Its primary applications in organic

synthesis include:
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Oxidation of secondary alcohols to ketones.[8][9][10][12]

Oxidation of primary alcohols to carboxylic acids.[8][9][10][12]

Oxidation of aldehydes to carboxylic acids.[8][9][10][12]

Q4: Why are tertiary alcohols not oxidized by chromic acid?

Tertiary alcohols cannot be oxidized by chromic acid because the carbon atom bearing the

hydroxyl group does not have a hydrogen atom attached to it.[2][3][11] The mechanism of

oxidation requires the removal of this hydrogen to form the carbon-oxygen double bond of the

ketone or aldehyde.[3]

Q5: What are the safety precautions for handling chromic acid?

Chromium(VI) compounds are highly toxic and carcinogenic.[1][13] Therefore, strict safety

measures must be followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, a face shield, and a lab coat.[14][15][16][17]

Ventilation: Work in a well-ventilated fume hood to avoid inhaling chromic acid aerosols.[15]

[16]

Storage: Store chromic acid away from combustible materials and organic solvents as it is a

strong oxidizer and can cause fires.[14][16]

Waste Disposal: Dispose of chromium waste according to institutional and regulatory

guidelines. Do not pour it down the drain.

Quenching: The reaction can be quenched by the addition of isopropanol.[6]
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Possible Cause Suggested Solution

Incomplete Reaction

Ensure the characteristic orange color of the

Cr(VI) reagent persists for about 20 minutes,

indicating an excess of the oxidizing agent.[18]

Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Degradation of Starting Material

The strongly acidic conditions of the Jones

reagent can degrade acid-sensitive substrates.

[13] Consider using a milder, non-acidic

oxidizing agent like Pyridinium Chlorochromate

(PCC) or Pyridinium Dichromate (PDC).

Improper Reagent Preparation

The ratio of sulfuric acid to chromium trioxide

can be critical, especially for delicate substrates.

[5] Ensure the reagent is prepared correctly and

is fresh.

Incorrect Stoichiometry

Ensure the correct molar ratio of the oxidizing

agent to the alcohol is used. For the oxidation of

a secondary alcohol to a ketone, the

stoichiometry is 2 equivalents of chromic acid to

3 equivalents of the alcohol.[1]

Issue 2: Over-oxidation of Primary Alcohol to Carboxylic
Acid When Aldehyde is Desired
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Possible Cause Suggested Solution

Presence of Water

The Jones oxidation of a primary alcohol

proceeds through an aldehyde intermediate

which is then hydrated in the aqueous medium

to a gem-diol. This gem-diol is further oxidized

to the carboxylic acid.[6][11][19]

Use of a Strong Oxidizing Agent

Jones reagent is a strong oxidizing agent and it

is difficult to stop the reaction at the aldehyde

stage.[13][20]

Anhydrous Conditions Required

To isolate the aldehyde, anhydrous conditions

are necessary.[6] Use an anhydrous oxidizing

agent such as Pyridinium Chlorochromate

(PCC) in a non-aqueous solvent like

dichloromethane.[4]

Issue 3: Formation of Side Products
Possible Cause Suggested Solution

Ester Formation

With primary alcohols, an ester can form as a

side product. This occurs when the initially

formed aldehyde reacts with the starting alcohol

to form a hemiacetal, which is then oxidized to

an ester.[8]

Lowering Reaction Temperature

Running the reaction at a lower temperature can

sometimes minimize the formation of side

products.

Slow Addition of Reagent

Adding the Jones reagent slowly to the solution

of the alcohol can help to control the reaction

and reduce side product formation.

Quantitative Data Summary
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Parameter Value/Condition Source

Jones Reagent Composition
25g CrO₃, 25mL conc. H₂SO₄,

75mL H₂O
[5]

Solvent Acetone [1][2][3][4]

Reaction Temperature
Typically maintained below

35°C
[18]

Stoichiometry (Alcohol:CrO₃)
3:2 for secondary alcohol to

ketone
[1]

Stoichiometry (Alcohol:CrO₃)
3:4 for primary alcohol to

carboxylic acid
[1]

Reaction Quenching Agent Isopropanol [6]

Experimental Protocols
Protocol 1: General Procedure for Jones Oxidation of a
Secondary Alcohol to a Ketone

Dissolve the Substrate: Dissolve the secondary alcohol in a minimal amount of acetone in a

round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask in

an ice-water bath.

Prepare Jones Reagent: In a separate beaker, carefully prepare the Jones reagent by

dissolving chromium trioxide in concentrated sulfuric acid and then slowly adding the mixture

to cold water.

Addition of Reagent: Slowly add the prepared Jones reagent dropwise from the dropping

funnel to the stirred solution of the alcohol. Monitor the temperature of the reaction mixture

and keep it below 20°C.

Monitor Reaction: Continue adding the reagent until a persistent orange color remains,

indicating that the alcohol has been consumed. The solution will turn a greenish color as the

Cr(VI) is reduced to Cr(III).
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Quench the Reaction: Once the reaction is complete (as determined by TLC), quench the

excess oxidizing agent by adding isopropanol dropwise until the orange color disappears

and the solution is uniformly green.

Workup:

Add water to the reaction mixture to dissolve the chromium salts.

Extract the product with an organic solvent such as diethyl ether or ethyl acetate.

Wash the combined organic layers with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude ketone.

Purification: Purify the crude product by recrystallization or column chromatography.
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Caption: Troubleshooting workflow for chromic acid oxidation.
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Caption: Simplified mechanism of secondary alcohol oxidation.
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Caption: Substrate and condition dependencies in oxidation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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